Cas no 3721-37-7 (2-Propenenitrile, 3-chloro-, (Z)-)
3721-37-7 structure
Product Name:2-Propenenitrile, 3-chloro-, (Z)-
CAS No:3721-37-7
MF:C3H2ClN
MW:87.5076794624329
CID:1482692
PubChem ID:12349939
Update Time:2025-04-21
2-Propenenitrile, 3-chloro-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenenitrile, 3-chloro-, (Z)-
- trans-β-chloroacrylonitrile
- (Z)-3-Chloroacrylonitrile
- (Z)-3-chloroprop-2-enenitrile
- 3721-37-7
- (2Z)-3-CHLOROPROP-2-ENENITRILE
-
- Inchi: 1S/C3H2ClN/c4-2-1-3-5/h1-2H/b2-1-
- InChI Key: DKFAYHWIVQDPCC-UPHRSURJSA-N
- SMILES: Cl/C=C\C#N
Computed Properties
- Exact Mass: 86.9875768g/mol
- Monoisotopic Mass: 86.9875768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 76.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 23.8Ų
2-Propenenitrile, 3-chloro-, (Z)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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